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Compound of Interest

Compound Name: tert-butyl butanoate

Cat. No.: B3395247 Get Quote

For Immediate Reference by Laboratory and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

tert-butyl butanoate. The following procedures are designed to ensure the safe execution of

research and development activities.

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data for tert-butyl
butanoate and the structurally similar compound, tert-butyl acetate. This information is crucial

for conducting a thorough risk assessment prior to beginning any experimental work.
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Property Tert-Butyl Butanoate
Tert-Butyl Acetate (for
reference)

Molecular Formula C₈H₁₆O₂[1] C₆H₁₂O₂

Molecular Weight 144.21 g/mol [1][2] 116.16 g/mol

CAS Number 2308-38-5[1][2] 540-88-5

Boiling Point 143.6°C at 760 mmHg[1] 97.85°C (208.13°F)[3]

Flash Point 39.1°C[1] 4.4°C (39.92°F)[3]

Density 0.878 g/cm³[1] Not Available

Vapor Pressure 5.3 mmHg at 25°C[1] Not Available

Solubility
Limited solubility in water.

Soluble in organic solvents.[4]
Insoluble in water.[5]

Detailed Experimental Protocol for Safe Handling
Adherence to the following step-by-step protocol is mandatory for all personnel handling tert-
butyl butanoate.

Pre-Handling and Preparation
Risk Assessment: Before any work begins, conduct a thorough risk assessment specific to

the planned experiment.

Safety Data Sheet (SDS) Review: Obtain and review the Safety Data Sheet for tert-butyl
butanoate from the supplier.[6] While this guide provides essential information, the SDS will

contain more detailed and specific data.

Engineering Controls: All work with tert-butyl butanoate must be conducted in a well-

ventilated area, preferably within a chemical fume hood.[4][7] Ensure that an eyewash

station and safety shower are readily accessible.[3][7]

Ignition Source Control: Tert-butyl butanoate is a flammable liquid.[8] Keep it away from

heat, sparks, open flames, and other ignition sources.[3][9][10][11] Use only non-sparking
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tools and explosion-proof electrical equipment.[3][7][9][11] Ground and bond all containers

and receiving equipment to prevent static discharge.[3][9][10][11]

Personal Protective Equipment (PPE)
The following PPE is the minimum requirement for handling tert-butyl butanoate:

Eye and Face Protection: Wear chemical splash goggles.[3] A face shield may also be

necessary depending on the scale of the operation.[3]

Hand Protection: Wear chemical-resistant gloves.[9][10] Consult with the glove

manufacturer's specifications to ensure compatibility with tert-butyl butanoate.

Skin and Body Protection: A lab coat or chemical-resistant apron is required.[3] For larger

quantities or in case of a significant splash risk, chemical-resistant coveralls should be worn.

Respiratory Protection: If working outside of a fume hood or if ventilation is inadequate, a

NIOSH-approved respirator with an organic vapor cartridge is required.[9][12]

Handling and Use
General Handling: Avoid contact with skin and eyes.[3][4][13] Do not ingest the substance.[3]

Avoid breathing in vapors or mists.[3][13]

Dispensing: When transferring or dispensing, use the grounding and bonding procedures

mentioned previously.

Heating: If heating is required, use a water bath, heating mantle, or other controlled heating

source. Do not use an open flame.

Spill and Emergency Procedures
Minor Spills:

Eliminate all ignition sources from the area.[5]

Ventilate the area.

Absorb the spill with an inert, non-combustible material such as sand or earth.[5][7]
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Use non-sparking tools to collect the absorbed material into a suitable container for

disposal.[5]

Major Spills:

Evacuate the area immediately.

Alert others and activate the fire alarm if necessary.

Isolate the spill area.[5]

Only personnel trained and equipped for hazardous material response should attempt to

clean up a major spill.

First Aid:

Eye Contact: Immediately flush with plenty of water for at least 15 minutes, lifting upper

and lower eyelids. Seek immediate medical attention.[12]

Skin Contact: Immediately wash skin with soap and plenty of water.[5] Remove

contaminated clothing.[9][10] Seek medical attention if irritation develops or persists.

Inhalation: Move the person to fresh air.[5][10] If breathing is difficult, provide oxygen. If

breathing has stopped, give artificial respiration. Seek immediate medical attention.[5][12]

Ingestion: Do NOT induce vomiting. Seek immediate medical attention.[12]

Waste Disposal
Container Management: Do not dispose of tert-butyl butanoate down the drain.[8] Collect

all waste in a properly labeled, sealed container. Empty containers may retain product

residue and vapors and should be handled as hazardous waste.[3][13]

Disposal Protocol: Dispose of waste material in accordance with all local, state, and federal

regulations.[8] This should be done through a licensed hazardous waste disposal company.

Operational Workflow Diagram
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The following diagram illustrates the logical flow of the handling and disposal process for tert-
butyl butanoate.

1. Preparation
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Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of tert-butyl butanoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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